Cas no 132312-93-7 ((R)-1-Phenylbut-3-en-1-amine hydrochloride)

• Product Name: (R)-1-Phenylbut-3-en-1-amine hydrochloride
• CAS No: 132312-93-7
• MF: C₁₀H₁₄ClN
• MW: 183.677861690521
• MDL: MFCD22123873
• CID: 2503042
• PubChem ID: 12600514
• Update Time: 2025-05-27

(R)-1-Phenylbut-3-en-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (R)-1-Phenylbut-3-en-1-amine hydrochloride
• (R)-1-PHENYLBUT-3-EN-1-AMINE HCL
• (1R)-1-PHENYLBUT-3-EN-1-AMINE HYDROCHLORIDE
• AK172643
• (1R)-1-Phenylbut-3-en-1-amine HCl
• AX8297094
• Benzenemethanamine, alpha-2-propen-1-yl-, hydrochloride (1:1), (alphaR)-
• MFCD22123873
• EN300-7412649
• 132312-93-7
• DB-234610
• Y10366
• (1R)-1-phenylbut-3-en-1-amine;hydrochloride
• DB-146106
• (1R)-1-PHENYLBUT-3-EN-1-AMINE-HCL
• AKOS025395707
• DS-8119
• CS-0158510
• (R)-1-Phenylbut-3-en-1-aminehydrochloride
• 898-273-1

• MDL： MFCD22123873
• Inchi： 1S/C10H13N.ClH/c1-2-6-10(11)9-7-4-3-5-8-9;/h2-5,7-8,10H,1,6,11H2;1H/t10-;/m1./s1
• InChI Key： FRNZDHMKEKWBTM-HNCPQSOCSA-N
• SMILES： Cl.N[C@H](CC=C)C1C=CC=CC=1

Computed Properties

• Exact Mass: 183.0814771g/mol
• Monoisotopic Mass: 183.0814771g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 114
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26

(R)-1-Phenylbut-3-en-1-amine hydrochloride Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on (R)-1-Phenylbut-3-en-1-amine hydrochloride

Comprehensive Overview of (R)-1-Phenylbut-3-en-1-amine hydrochloride (CAS No. 132312-93-7)

(R)-1-Phenylbut-3-en-1-amine hydrochloride (CAS No. 132312-93-7) is a chiral amine derivative with significant applications in pharmaceutical research and organic synthesis. This compound, characterized by its phenyl and butenyl functional groups, is widely utilized as a building block in the development of bioactive molecules. Its enantiomeric purity and hydrochloride salt form enhance its stability and solubility, making it a preferred choice for researchers.

The growing interest in chiral amines like (R)-1-Phenylbut-3-en-1-amine hydrochloride stems from their role in asymmetric synthesis and drug discovery. Recent trends in green chemistry and sustainable synthesis have further highlighted the importance of such compounds, as they often serve as intermediates in eco-friendly catalytic processes. Researchers frequently search for "chiral amine applications" or "CAS 132312-93-7 supplier," reflecting the demand for high-purity reagents in academia and industry.

In the context of medicinal chemistry, (R)-1-Phenylbut-3-en-1-amine hydrochloride is explored for its potential in designing CNS-active compounds and neurotransmitter analogs. Its structural flexibility allows for modifications targeting specific receptors, aligning with the rising focus on precision medicine. Questions like "how to synthesize (R)-1-Phenylbut-3-en-1-amine" or "chiral resolution techniques" are commonly encountered in scientific forums, underscoring its relevance.

From a technical perspective, the compound's spectroscopic data (e.g., NMR, IR) and chromatographic purity are critical for quality assurance. Analytical methods such as HPLC and chiral column separation are often employed to verify its enantiomeric excess. These aspects are frequently queried in searches like "CAS 132312-93-7 analysis" or "chiral amine characterization," indicating a need for detailed protocols.

Beyond pharmaceuticals, (R)-1-Phenylbut-3-en-1-amine hydrochloride finds niche applications in material science, particularly in polymer catalysis and ligand design. Its vinyl group offers reactivity for cross-coupling reactions, a topic gaining traction in click chemistry discussions. This versatility makes it a subject of interest for queries such as "amine-functionalized monomers" or "CAS 132312-93-7 uses."

In summary, (R)-1-Phenylbut-3-en-1-amine hydrochloride (CAS No. 132312-93-7) exemplifies the intersection of chiral synthesis and applied chemistry. Its multifaceted roles—from drug development to advanced materials—reflect the compound's adaptability to evolving scientific demands. As research continues, its prominence in answering queries like "chiral building blocks for APIs" or "sustainable amine synthesis" is likely to grow.